Cas no 1060244-64-5 (2-(2H-1,3-benzodioxol-5-yloxy)-N-{2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}propanamide)

• Product Name: 2-(2H-1,3-benzodioxol-5-yloxy)-N-{2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}propanamide
• CAS No: 1060244-64-5
• MF: C₁₉H₁₇N₃O₅
• MW: 367.355384588242
• CID: 5799300
• PubChem ID: 44010043
• Update Time: 2025-05-24

2-(2H-1,3-benzodioxol-5-yloxy)-N-{2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}propanamide Chemical and Physical Properties

Names and Identifiers

• 2-(2H-1,3-benzodioxol-5-yloxy)-N-{2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}propanamide
• 1060244-64-5
• AKOS024495291
• 2-(benzo[d][1,3]dioxol-5-yloxy)-N-(2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)propanamide
• F5075-4373
• VU0633585-1
• 2-(1,3-benzodioxol-5-yloxy)-N-(2-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl)propanamide

• Inchi： 1S/C19H17N3O5/c1-11-17(19(24)22-8-4-3-5-16(22)20-11)21-18(23)12(2)27-13-6-7-14-15(9-13)26-10-25-14/h3-9,12H,10H2,1-2H3,(H,21,23)
• InChI Key： PYVKJHOEZJRGBE-UHFFFAOYSA-N
• SMILES： O(C1C=CC2=C(C=1)OCO2)C(C)C(NC1C(N2C=CC=CC2=NC=1C)=O)=O

Computed Properties

• Exact Mass: 367.11682065g/mol
• Monoisotopic Mass: 367.11682065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 769
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 89.5Ų

Additional information on 2-(2H-1,3-benzodioxol-5-yloxy)-N-{2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}propanamide

Comprehensive Analysis of 2-(2H-1,3-benzodioxol-5-yloxy)-N-{2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}propanamide (CAS No. 1060244-64-5)

The compound 2-(2H-1,3-benzodioxol-5-yloxy)-N-{2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}propanamide, identified by its CAS No. 1060244-64-5, is a sophisticated organic molecule with a unique structural framework. Its intricate design combines a benzodioxole moiety with a pyridopyrimidine core, making it a subject of interest in pharmaceutical and biochemical research. Researchers are particularly intrigued by its potential applications in targeted therapies, given its ability to interact with specific biological pathways.

In recent years, the demand for novel compounds like 2-(2H-1,3-benzodioxol-5-yloxy)-N-{2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}propanamide has surged, driven by advancements in drug discovery and precision medicine. This compound's molecular structure suggests potential utility in modulating enzyme activity or receptor binding, which aligns with current trends in personalized healthcare. Its CAS No. 1060244-64-5 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

The synthesis of 2-(2H-1,3-benzodioxol-5-yloxy)-N-{2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}propanamide involves multi-step organic reactions, highlighting the importance of synthetic chemistry in developing bioactive molecules. Its benzodioxole component is known for its stability and bioavailability, while the pyridopyrimidine segment contributes to its potential pharmacological properties. This dual functionality makes it a promising candidate for further investigation in medicinal chemistry.

From an industrial perspective, CAS No. 1060244-64-5 is often discussed in the context of high-value intermediates and specialty chemicals. Companies engaged in contract research and custom synthesis are particularly interested in this compound due to its complex structure and potential applications. The growing emphasis on green chemistry and sustainable practices has also spurred interest in optimizing its synthesis to reduce environmental impact.

In the realm of academic research, 2-(2H-1,3-benzodioxol-5-yloxy)-N-{2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}propanamide is frequently cited in studies exploring structure-activity relationships (SAR). Researchers are keen to understand how modifications to its molecular framework could enhance its efficacy or reduce side effects. This aligns with the broader goal of developing safer and more effective therapeutic agents.

The compound's CAS No. 1060244-64-5 is also a topic of interest in patent literature, where its potential applications are often protected by intellectual property claims. This underscores its commercial viability and the competitive nature of pharmaceutical innovation. As the industry moves toward targeted drug delivery and biomarker-driven therapies, compounds like this are likely to play a pivotal role.

For those seeking detailed spectroscopic data or analytical methods for 2-(2H-1,3-benzodioxol-5-yloxy)-N-{2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}propanamide, advanced techniques such as NMR, HPLC, and mass spectrometry are commonly employed. These methods ensure the compound's purity and structural integrity, which are critical for both research and industrial applications.

In conclusion, 2-(2H-1,3-benzodioxol-5-yloxy)-N-{2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}propanamide (CAS No. 1060244-64-5) represents a fascinating intersection of organic chemistry, pharmacology, and industrial application. Its unique structure and potential functionalities make it a valuable subject for ongoing research, with implications for future therapeutic developments and scientific breakthroughs.